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CAS No.: 519-62-0

Cat. No.: B190789

Get Quote

Technical Support Center: Chlorophyll
Measurement
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals correct for

pheophytin interference, particularly in the context of Chlorophyll b measurement.

Frequently Asked Questions (FAQs)
Q1: What is pheophytin and why does it interfere with chlorophyll measurements?

A1: Pheophytin is a degradation product of chlorophyll. This conversion occurs when the

central magnesium ion (Mg²⁺) in the chlorophyll molecule is lost and replaced by two hydrogen

ions.[1] This process, known as pheophytinization, can be triggered by acidic conditions, heat,

or light exposure.[1][2] Pheophytin interferes with chlorophyll analysis because it absorbs light

in the same spectral region as chlorophyll, which can lead to an inaccurate overestimation of

the actual chlorophyll concentration if not properly corrected.[3]
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Q2: Why is it important to correct for pheophytin?

A2: Correcting for pheophytin is crucial for accurate biomass estimation and assessing the

physiological health of phytoplankton. The presence of pheophytin can lead to a significant

overestimation of chlorophyll, skewing scientific data.[4] In typical water bodies, pheophytin can

account for 16% to 60% of the total light absorption attributed to chlorophyll a. The ratio of

active chlorophyll to its degraded pheophytin products serves as a valuable indicator of the

health and grazing pressure on an algal population.

Q3: What is the primary method for correcting for pheophytin interference?

A3: The most common laboratory method is spectrophotometry using an acidification step. This

technique, often referred to as the monochromatic method, involves measuring the light

absorbance of a pigment extract before and after the addition of a dilute acid, typically

hydrochloric acid (HCl). The change in absorbance allows for the separate calculation of active

chlorophyll a and its primary degradation product, pheophytin a.

Q4: How does the acidification method work?

A4: The acidification method leverages the chemical difference between chlorophyll and

pheophytin. When a dilute acid is added to the pigment extract, it rapidly converts any active

chlorophyll into pheophytin. Pheophytin, which already lacks the central magnesium ion, is

unaffected by the acid. By measuring the absorbance at the red-region peak (around 665 nm)

before and after adding acid, one can quantify the initial amount of chlorophyll that was present

based on the magnitude of the absorbance drop.

Q5: Does this method work for correcting pheophytin interference in Chlorophyll b
measurements?

A5: The standard acidification method is specifically designed and calibrated to correct for

pheophytin a interference in Chlorophyll a measurements. Applying it directly to Chlorophyll b
is problematic for several reasons:

Different Reaction Kinetics: The conversion of Chlorophyll b to pheophytin b upon

acidification is significantly slower than the conversion of Chlorophyll a.
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Different Spectral Shifts: Chlorophyll a shows a distinct and quantifiable drop in absorbance

at ~665 nm after acidification, while Chlorophyll b shows very little change at this specific

wavelength. The spectral shifts for Chlorophyll b occur at different wavelengths and are not

accounted for in standard monochromatic equations.

Complex Equations Needed: Accurately determining all four pigments (Chlorophyll a,

Chlorophyll b, pheophytin a, and pheophytin b) in a single mixture requires more complex

spectrophotometric methods using multi-wavelength equations or spectrofluorometry.

Q6: Are there alternative methods to spectrophotometry?

A6: Yes, High-Performance Liquid Chromatography (HPLC) is a more advanced and accurate

method. HPLC physically separates the different pigments (Chlorophyll a, b, c, pheophytins,

and carotenoids) before quantifying them individually. This eliminates the issue of spectral

overlap entirely and is considered the gold standard for pigment analysis, though it requires

more specialized equipment and expertise.

Troubleshooting Guide
Problem: My initial absorbance reading at 750 nm is too high.

Cause: The absorbance reading at 750 nm is used to correct for turbidity (e.g., from cellular

debris or filter fibers) in the extract. A high reading (typically >0.007 AU) indicates that the

extract is not sufficiently clear.

Solution:

Re-centrifuge: Centrifuge the sample extract again at a higher speed or for a longer

duration to pellet any remaining particulate matter.

Filter the Extract: If re-centrifugation is ineffective, carefully filter the extract through a

solvent-resistant syringe filter (e.g., 0.45 µm PTFE) into a clean tube.

Check Reagents: Ensure the 90% acetone solution was prepared correctly, as improperly

prepared solvent can sometimes cause turbidity issues.

Problem: My calculated chlorophyll concentration is negative.
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Cause: Negative values are physically impossible and typically point to an error in the

procedure or calculation.

Solution:

Check Blank Correction: Ensure you have properly subtracted the absorbance of the 90%

acetone blank from your sample readings.

Verify Wavelengths: Confirm that the spectrophotometer was set to the correct

wavelengths for the readings before and after acidification (e.g., 664 nm before, 665 nm

after, and 750 nm for turbidity).

Review Equations: Double-check your calculations and ensure you are using the correct

formulas and constants (e.g., path length of the cuvette, volume of solvent).

Acidification Error: Insufficient acidification (too little acid or not enough time) can lead to

an incomplete conversion of chlorophyll, while excessive acidification can degrade other

pigments, both of which can interfere with the final calculation.

Problem: My results are not reproducible.

Cause: Lack of reproducibility can stem from inconsistencies in sample handling, extraction,

or measurement.

Solution:

Standardize Extraction: Ensure the grinding/sonication time and intensity are consistent

for all samples to achieve uniform cell lysis and pigment extraction.

Control Temperature and Light: Chlorophyll is sensitive to heat and light. Keep samples on

ice and in the dark as much as possible during processing. Perform spectrophotometer

readings under subdued lighting.

Cuvette Handling: Use clean, scratch-free cuvettes. Ensure they are placed in the

spectrophotometer in the same orientation for every reading. Rinse cuvettes thoroughly

between samples, especially after the acidification step, to prevent acid carryover.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pipetting Accuracy: Use calibrated pipettes for adding solvents and acid to ensure

consistent volumes.

Problem: The color of my extract faded or changed to olive-brown before I could take a

measurement.

Cause: This indicates that the chlorophyll has degraded into pheophytin prematurely.

Solution:

Minimize Light/Heat Exposure: This is the most common cause. Work quickly and keep

samples covered and cool throughout the entire process, from filtration to final

measurement.

Check Sample Acidity: If the original water sample was highly acidic, it might have initiated

the degradation process before extraction.

Use a Buffer: Adding a magnesium carbonate (MgCO₃) suspension during the final stages

of filtration can help neutralize any acids present and protect the chlorophyll from

degradation.

Experimental Protocols
Detailed Methodology: Spectrophotometric Correction
for Pheophytin a
This protocol details the widely used acidification method, which is effective for determining

Chlorophyll a corrected for pheophytin a.

1. Materials

Spectrophotometer (2 nm bandwidth or less)

Matched glass or quartz cuvettes (1 cm, 4 cm, or 5 cm path length)

Glass fiber filters (e.g., Whatman GF/F, 0.7 µm nominal pore size)

Filtration apparatus
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Tissue grinder or sonicator

Centrifuge and centrifuge tubes

Volumetric pipettes

90% aqueous acetone solution

0.1 N Hydrochloric Acid (HCl)

Magnesium carbonate (MgCO₃) suspension (optional)

2. Experimental Workflow
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Sample Preparation

Pigment Extraction

Spectrophotometry

1. Filter Water Sample

2. Store Filter Frozen (-20°C)
or Process Immediately

3. Place Filter in 90% Acetone

4. Grind or Sonicate
to Disrupt Cells

5. Steep in Dark (2-24h at 4°C)

6. Centrifuge to Clarify Extract

7. Transfer Supernatant to Cuvette

8. Read Absorbance
(750 nm & 664 nm)

9. Add HCl to Cuvette

10. Wait 90 Seconds

11. Read Absorbance
(750 nm & 665 nm)

12. Calculate Concentrations

Click to download full resolution via product page

Caption: Experimental workflow for chlorophyll and pheophytin analysis.
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3. Step-by-Step Procedure

Filtration: Filter a known volume of water through a glass fiber filter. If desired, add 1-2 mL of

MgCO₃ suspension near the end of filtration.

Extraction: Place the filter in a centrifuge tube with a known volume of 90% acetone. Disrupt

the filter and cells using a tissue grinder or sonicator. Keep the tube on ice to prevent

heating.

Steeping: Allow the pigments to extract by steeping the sample in the dark at 4°C for at least

2 hours but no more than 24 hours.

Clarification: Centrifuge the tubes (e.g., 4,000 rpm for 20 minutes) to pellet the filter fibers

and cellular debris.

Initial Reading: Carefully transfer the supernatant to a cuvette. Measure and record the

absorbance at 750 nm (A₇₅₀_before) and 664 nm (A₆₆₄_before).

Acidification: Add a small, precise volume of 0.1 N HCl to the cuvette (e.g., 0.1 mL for every

4 mL of extract). Mix gently.

Final Reading: Wait exactly 90 seconds for the chlorophyll-to-pheophytin conversion to

complete. Measure and record the absorbance again at 750 nm (A₇₅₀_after) and 665 nm

(A₆₆₅_after).

Calculations: Use the absorbance values in the Lorenzen (1967) monochromatic equations:

Correct for turbidity:

A_corrected_before = A₆₆₄_before - A₇₅₀_before

A_corrected_after = A₆₆₅_after - A₇₅₀_after

Calculate concentrations (µg/L):

Chlorophyll a (µg/L) = [26.7 * (A_corrected_before - A_corrected_after) * V_extract] /

[V_sample * L]
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Pheophytin a (µg/L) = [26.7 * (1.7 * A_corrected_after - A_corrected_before) *

V_extract] / [V_sample * L]

Where:

26.7 = Absorbance correction factor

1.7 = Maximum ratio of A_before : A_after in the absence of pheophytin

V_extract = Volume of acetone extract (in mL)

V_sample = Volume of water filtered (in L)

L = Path length of the cuvette (in cm)

Data Presentation
Quantitative Spectrophotometric Data
The following table summarizes key quantitative data for chlorophylls and their corresponding

pheophytins in acetone-based solvents. This data is essential for developing and validating

spectrophotometric assays.

Pigment Solvent
Soret Peak
(nm)

Red Peak (nm)

Specific
Absorption
Coefficient α
(L g⁻¹ cm⁻¹)

Chlorophyll a 90% Acetone ~430 ~664 87.67 at 664 nm

Chlorophyll b 90% Acetone ~457 ~647 51.36 at 647 nm

Pheophytin a 100% Acetone ~410 ~666 Not specified

Pheophytin b 100% Acetone ~434 ~654 Not specified

Note: Absorption maxima can shift slightly depending on the exact solvent composition (e.g.,

90% vs. 100% acetone) and instrument calibration. Specific absorption coefficients for

pheophytins are less commonly cited in standard methods than those for chlorophylls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Rapid Determination of Chlorophyll and Pheophytin in Green Tea Using Fourier Transform
Infrared Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

2. umces.edu [umces.edu]

3. alsenvironmental.co.uk [alsenvironmental.co.uk]

4. lake.wateratlas.usf.edu [lake.wateratlas.usf.edu]

To cite this document: BenchChem. ["correcting for pheophytin interference in Chlorophyll B
measurement"]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190789/docs#correcting-for-pheophytin-interference-
in-chlorophyll-b-measurement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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